Cas no 2231673-35-9 (tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2231673-35-9
• MF: C₁₂H₂₀FNO₂
• MW: 229.291107177734
• CID: 5294864
• Update Time: 2026-03-10

tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H20FNO2/c1-11(2,3)16-10(15)14-8-9-4-6-12(14,13)7-5-9/h9H,4-8H2,1-3H3
• InChI Key： QQBGGTJUSRTRIT-UHFFFAOYSA-N
• SMILES： C12(F)CCC(CC1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate

Professional Introduction to Tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2231673-35-9)

Tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2231673-35-9) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and fluorinated azabicyclo moiety, presents unique chemical and biological properties that make it a valuable candidate for various applications in drug development and molecular research.

The molecular framework of tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate consists of a bicyclic system with a fluorine atom attached to the nitrogen-containing ring, which enhances its reactivity and binding affinity. The presence of the tert-butyl group at the carboxyl position further modulates its pharmacokinetic properties, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated azabicycloalkanes due to their potential as bioisosteres in drug design. These compounds often exhibit improved metabolic stability, better solubility, and enhanced binding interactions with biological targets compared to their non-fluorinated counterparts. The specific structure of tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate makes it particularly interesting for studying its interactions with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors and kinase inhibitors, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The fluorine atom in the molecule can participate in hydrogen bonding and hydrophobic interactions, thereby enhancing the binding affinity of the compound to its target proteins. Additionally, the tert-butyl group can serve as a steric barrier, preventing unwanted side reactions and improving selectivity.

Recent studies have demonstrated that derivatives of tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate exhibit promising activity against several therapeutic targets. For instance, modifications to the carboxyl group have led to compounds with enhanced potency against certain proteases, while alterations to the fluorine substituent have improved their pharmacokinetic profiles. These findings highlight the compound's potential as a building block for developing next-generation therapeutics.

The synthesis of tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only facilitate the production of the compound but also provide insights into its structural features and reactivity patterns.

The application of computational chemistry has further enhanced our understanding of the properties of tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate. Molecular modeling studies have revealed detailed insights into its binding mode with biological targets, helping researchers design more effective derivatives with improved pharmacological properties. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug discovery efforts.

In conclusion, tert-butyl 1-fluoro-2-azabicyclo[2.2.2]octane-2-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications in drug development. Its potential as a scaffold for designing novel therapeutic agents continues to be explored through both experimental and computational studies, promising exciting developments in the treatment of various diseases.